![molecular formula C4H3BrS B043185 3-Bromothiophene CAS No. 872-31-1](/img/structure/B43185.png)
3-Bromothiophene
Overview
Description
3-Bromothiophene is an organic molecule widely used in the synthesis of various compounds, as well as in scientific research applications. It is a colorless, flammable liquid with a pleasant odor and is soluble in many organic solvents. This compound has a wide range of applications in organic chemistry, biochemistry, and pharmacology, due to its unique properties. It is a versatile reagent used in the synthesis of compounds, and its biological activity has been studied extensively.
Mechanism of Action
Target of Action
3-Bromothiophene is an organosulfur compound . It is primarily used as a reactant in the synthesis of various compounds . It is a precursor to the antibiotic timentin and the vasodilator cetiedil . Therefore, its primary targets would be the biochemical pathways involved in the synthesis of these compounds.
Mode of Action
For instance, it can be used to synthesize 3,3-Bithiophene via borylation followed by Suzuki coupling . In this process, this compound interacts with its targets (other reactants) to form new compounds.
Biochemical Pathways
This compound is involved in the synthesis of various compounds. It can be used to synthesize 3,3-Bithiophene via borylation followed by Suzuki coupling . It can also be used to synthesize 3-Alkylthiophenes by NiDPPP ++ catalyzed cross-coupling with Grignard reagents . These reactions involve various biochemical pathways, and the downstream effects would depend on the specific compounds being synthesized.
Result of Action
The result of this compound’s action is the formation of new compounds. For instance, it can be used to synthesize 3,3-Bithiophene . The molecular and cellular effects of this compound’s action would therefore depend on the properties of the compounds it helps to synthesize.
Safety and Hazards
Future Directions
3-Bromothiophene can be used as a reactant to synthesize various compounds. For instance, it can be used to synthesize 3,3-Bithiophene via borylation followed by Suzuki coupling, 3-Alkylthiophenes by NiDPPP++ catalyzed cross-coupling with Grignard reagents, and 3-Lithiothiophene by treating with n-butyllithium in hexane .
Biochemical Analysis
Biochemical Properties
It is known that 3-Bromothiophene can be used as a reactant to synthesize 3,3-Bithiophene via borylation followed by Suzuki coupling . This suggests that this compound may interact with enzymes and proteins involved in these reactions .
Molecular Mechanism
It is known that this compound can participate in borylation and Suzuki coupling reactions , suggesting that it may exert its effects at the molecular level through these reactions
properties
IUPAC Name |
3-bromothiophene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3BrS/c5-4-1-2-6-3-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCMISAPCWHTVNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H3BrS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
84928-93-8 | |
Record name | Thiophene, 3-bromo-, homopolymer | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84928-93-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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DSSTOX Substance ID |
DTXSID2022129 | |
Record name | 3-Bromothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2022129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
872-31-1 | |
Record name | 3-Bromothiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=872-31-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-Bromothiophene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000872311 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-BROMOTHIOPHENE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96612 | |
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Record name | Thiophene, 3-bromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 3-Bromothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2022129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromothiophene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.656 | |
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Record name | 3-BROMOTHIOPHENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G818Z74YV0 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 3-Bromothiophene?
A1: this compound has the molecular formula C4H3BrS and a molecular weight of 163.04 g/mol.
Q2: How can this compound be synthesized?
A2: Several synthetic routes have been explored, including:* Bromination-Debromination of Thiophene: [, , , ] This method involves brominating thiophene to obtain 2,3,5-tribromothiophene, followed by selective debromination using zinc and acetic acid or sodamide in liquid ammonia. [, ]* Direct Bromination of Thiophene: [] While possible, this method often leads to a mixture of isomers, requiring careful purification. * Grignard Cross-Coupling: [, ] This approach utilizes this compound and chlorotrimethylsilane in a sonochemical Grignard cross-coupling reaction to produce (3-thienyl)trimethylsilane, which can be further modified.
Q3: What spectroscopic techniques are used to characterize this compound?
A3: Common characterization techniques include:* NMR Spectroscopy: 1H NMR and 13C NMR spectroscopy are essential for confirming the structure and purity of the synthesized compound. []* IR Spectroscopy: IR spectroscopy helps identify functional groups present in the molecule. [, , ]* Mass Spectrometry: Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. [, ]* UV-Vis Spectroscopy: This technique is particularly useful when studying the optical properties of this compound-based polymers. [, , ]
Q4: What are the notable properties of Poly(this compound)?
A4: Poly(this compound), a polymer derived from this compound, exhibits several interesting properties:* Electrochromism: The polymer exhibits reversible color changes upon electrochemical oxidation and reduction, making it suitable for electrochromic devices. [, ]* Conductivity: Poly(this compound) displays moderate electrical conductivity, influenced by doping levels and morphology. [, ]* Morphology: The morphology of Poly(this compound) can be tailored during synthesis, ranging from nanowires [] to thin films. [, , , ]
Q5: How does the halogen atom in poly(3-halidethiophene)s influence their properties?
A5: Research shows that the halogen atom significantly impacts the properties of poly(3-halidethiophene)s. For example, poly(this compound) exhibits lower electrochemical stability and porosity compared to poly(3-chlorothiophene), while possessing a higher π-π lowest transition energy. [] Theoretical calculations indicate that steric interactions arising from the halogen atom's size significantly affect the polymers' conformational properties, ionization potential, and π-π lowest transition energy. []
Q6: What are the potential applications of this compound and its derivatives?
A6: The versatility of this compound makes it a valuable precursor for various applications:* Organic Semiconductors: this compound serves as a starting material for synthesizing oligothiophenes and polythiophenes used in organic field-effect transistors (OFETs) and organic solar cells. [, ]* Electrochromic Devices: The color-changing properties of Poly(this compound) make it suitable for applications in smart windows, displays, and sensors. [, ]* Fluorescent Dyes: Derivatives of this compound, particularly those incorporating benzo[c]coumarin, exhibit interesting fluorescent properties, making them attractive for use in bioimaging and optoelectronic applications. []* Catalytic Systems: Specific derivatives of this compound have been investigated for their potential as ligands in catalytic systems for reactions like carbon dioxide reduction. []
Q7: How is computational chemistry used in this compound research?
A7: Computational methods, particularly Density Functional Theory (DFT) calculations, provide insights into:* Molecular Geometry and Electronic Structure: DFT calculations help optimize the molecular geometry of this compound and its derivatives, providing valuable information about bond lengths, angles, and electronic properties. [, , ]* Vibrational Frequencies: Theoretical calculations of IR and Raman spectra aid in assigning vibrational modes and understanding molecular vibrations. [, ]* Optical Properties: DFT calculations can predict electronic transitions and optical properties, which are crucial for applications in optoelectronics and materials science. [, ]* Reaction Mechanisms: Computational studies can elucidate reaction mechanisms involving this compound, aiding in the development of efficient synthetic routes. [, ]
Q8: How do structural modifications of this compound influence its reactivity and properties?
A8: Structure-activity relationships (SAR) are crucial for understanding how modifications to the this compound scaffold affect its reactivity and properties. * Position of Substituents: The position of substituents on the thiophene ring significantly influences the regioselectivity of reactions and the properties of resulting polymers. [, , ]* Electronic Effects of Substituents: Electron-donating or -withdrawing groups attached to the thiophene ring impact the electronic properties, influencing conductivity, optical properties, and reactivity. [, ]* Steric Effects of Substituents: Bulky substituents can introduce steric hindrance, affecting the molecule's conformation and its ability to participate in specific reactions or interact with substrates. [, ]
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